N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide

• IUPAC Name: N-cyclopentyl-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C9H14N4OS/c14-8(12-7-3-1-2-4-7)5-15-9-10-6-11-13-9/h6-7H,1-5H2,(H,12,14)(H,10,11,13)
• InChI Key: ULWZQPJKAQNAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NC=NN2
• Molecular Formula: C9H14N4OS
• Molecular Weight: 226.30 g/mol

Description

N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide, also known as CT1, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide is not fully understood, but it is believed to act through multiple pathways. In neuroscience, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to modulate the activity of ion channels, reduce oxidative stress, and decrease inflammation. In cardiovascular disease, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to improve calcium handling in cardiac myocytes and increase the expression of genes involved in cardiac metabolism. In cancer, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and induce apoptosis.
Biochemical and Physiological Effects:
N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to have various biochemical and physiological effects in animal models. In neuroscience, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to reduce brain damage and improve neurological function. In cardiovascular disease, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to improve cardiac function and reduce fibrosis. In cancer, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to inhibit cancer cell growth and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide in lab experiments is its potential therapeutic applications in various fields. Another advantage is its relatively simple synthesis method. However, a limitation of using N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide. In neuroscience, future studies could focus on the potential neuroprotective effects of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide in other neurological disorders, such as Alzheimer's disease and Parkinson's disease. In cardiovascular disease, future studies could focus on the potential therapeutic applications of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide in other cardiac diseases, such as arrhythmias. In cancer, future studies could focus on the development of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide analogs with improved potency and selectivity. Overall, the study of N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has the potential to lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide can be synthesized through a multistep process using readily available starting materials. The synthesis involves the reaction of 1-cyclopentylamine with 1H-1,2,4-triazole-3-thiol, followed by the addition of chloroacetyl chloride. The resulting product is then purified through column chromatography to yield N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide.

Scientific Research Applications

N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been studied for its potential therapeutic applications in various fields, including neuroscience, cardiovascular disease, and cancer. In neuroscience, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury. In cardiovascular disease, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to improve cardiac function in animal models of heart failure. In cancer, N-cyclopentyl-2-(1H-1,2,4-triazol-3-ylthio)acetamide has been shown to inhibit the growth of various cancer cell lines.